2-Propoxyethyl 4-methylbenzenesulfonate

• Molecular Formula: C12H18O4S
• Molecular Weight: 258.34 g/mol
• IUPAC Name: 2-propoxyethyl 4-methylbenzenesulfonate
• InChI: InChI=1S/C12H18O4S/c1-3-8-15-9-10-16-17(13,14)12-6-4-11(2)5-7-12/h4-7H,3,8-10H2,1-2H3
• InChI Key: CUEIJYXBPFSYAT-UHFFFAOYSA-N
• Canonical SMILES: CCCOCCOS(=O)(=O)C1=CC=C(C=C1)C

Description

2-Propoxyethyl 4-methylbenzenesulfonate is an organic compound with the molecular formula C12H18O4S and a molecular weight of 258.33 g/mol . It is commonly used as a reagent in organic synthesis and has various applications in scientific research and industry.

Preparation Methods

The synthesis of 2-Propoxyethyl 4-methylbenzenesulfonate typically involves the esterification of 2-propoxyethanol with 4-methylbenzenesulfonyl chloride. The reaction is usually carried out in the presence of a base such as pyridine or triethylamine to neutralize the hydrochloric acid formed during the reaction . The reaction conditions often include a solvent like dichloromethane and are conducted at room temperature to ensure high yield and purity.

Chemical Reactions Analysis

2-Propoxyethyl 4-methylbenzenesulfonate undergoes various chemical reactions, including:

Substitution Reactions: It can participate in nucleophilic substitution reactions where the sulfonate group is replaced by other nucleophiles.

Hydrolysis: In the presence of water and an acid or base, it can hydrolyze to form 2-propoxyethanol and 4-methylbenzenesulfonic acid.

Oxidation and Reduction: While specific oxidation and reduction reactions are less common, the compound can be involved in redox reactions under certain conditions.

Scientific Research Applications

2-Propoxyethyl 4-methylbenzenesulfonate is used in various scientific research applications, including:

Organic Synthesis: It serves as a building block for the synthesis of more complex molecules.

Pharmaceutical Research: It is used in the development of new drugs and as an intermediate in the synthesis of active pharmaceutical ingredients.

Material Science: The compound is utilized in the preparation of polymers and other advanced materials.

Mechanism of Action

The mechanism of action of 2-Propoxyethyl 4-methylbenzenesulfonate primarily involves its role as a sulfonate ester. It acts as an electrophile in substitution reactions, where the sulfonate group can be replaced by various nucleophiles. This property makes it valuable in organic synthesis for introducing different functional groups into molecules .

Comparison with Similar Compounds

2-Propoxyethyl 4-methylbenzenesulfonate can be compared with other sulfonate esters such as:

2-Hydroxyethyl 4-methylbenzenesulfonate: Similar in structure but with a hydroxyl group instead of a propoxy group.

2-Methoxyethyl 4-methylbenzenesulfonate: Contains a methoxy group instead of a propoxy group.

4-Methylbenzenesulfonic Acid: The parent sulfonic acid without the ester group.

These compounds share similar reactivity patterns but differ in their specific applications and reactivity due to the variations in their alkyl or aryl groups.